2-[(5,6-Dihydroxy-2-methyl-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: 2-[(5,6-dihydroxy-2-methyl-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C15H22O10/c1-14-9-13(22-3-2-15(9,21)10(20)11(14)25-14)24-12-8(19)7(18)6(17)5(4-16)23-12/h2-3,5-13,16-21H,4H2,1H3
• InChI Key: UBAIOTDKPLIEDD-UHFFFAOYSA-N
• Canonical SMILES: CC12C3C(OC=CC3(C(C1O2)O)O)OC4C(C(C(C(O4)CO)O)O)O
• Molecular Formula: C15H22O10
• Molecular Weight: 362.33 g/mol

Description

This compound is a highly oxygenated polycyclic ether-glycoside derivative characterized by a tricyclic core (3,9-dioxatricyclo[4.4.0.02,4]dec-7-ene) fused with a substituted oxane (tetrahydropyran) ring. Key structural features include:

• Tricyclic system: A 10-membered bicyclo[4.4.0] backbone with two ether oxygen atoms and a methyl group at position 2.
• Hydroxy groups: Two vicinal diols (5,6-dihydroxy) on the tricyclic core and three consecutive hydroxyls on the oxane ring.
• Glycosidic linkage: An ether bond connecting the tricyclic system to the oxane moiety.
• Molecular weight: Based on analogous structures, the molecular weight is estimated to be ~362.33 g/mol .

Its polar hydroxy groups and ether linkages imply solubility in polar solvents and possible interactions with biological targets like enzymes or receptors.

Preparation Methods

Procumbide is primarily synthesized through chemical methods. A common synthetic route involves reacting starting materials with appropriate reagents, followed by a series of chemical transformations to obtain the final product . The specific details of the reaction conditions and reagents used can vary, but typically involve controlled temperature and pH conditions to ensure the desired chemical transformations occur efficiently.

Chemical Reactions Analysis

Procumbide undergoes various types of chemical reactions, including:

Oxidation: Procumbide can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert procumbide into its reduced forms.

Substitution: Procumbide can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions.

Scientific Research Applications

Procumbide has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: Procumbide is studied for its effects on plant growth and development, as well as its potential use in genetic transformation studies.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly its anti-inflammatory properties.

Industry: Procumbide is used in the agricultural industry to enhance crop yield and quality by promoting plant growth and resistance to stress factors.

Mechanism of Action

The mechanism of action of procumbide involves its interaction with specific molecular targets and pathways within plants. It promotes the expression of genes involved in growth and stress resistance, leading to enhanced plant development and resilience. The exact molecular targets and pathways are still being studied, but it is believed that procumbide modulates the activity of various enzymes and signaling molecules involved in plant growth regulation .

Comparison with Similar Compounds

Key Observations :

• The target compound’s tricyclic ether core is distinct from sulfur/nitrogen-containing analogs (e.g., ), which may alter electronic properties and binding selectivity.

Functional Group Analysis

Hydroxy and Ether Linkages

• Target compound : Five hydroxyl groups and three ether bonds. These groups facilitate hydrogen bonding and polar interactions, similar to vitexin (a flavone glycoside) and isoorientin .
• Contrast with 9-(4-hydroxyphenyl)-3,7-dithia-5-azatetracyclo[...] : The latter’s thioether and azacyclo groups introduce nucleophilic and redox-active sites absent in the target .

Stereochemical Complexity

• The target’s multiple stereocenters (e.g., 5,6-dihydroxy on the tricyclic core) mirror the chirality of haploperoside E , which influences enzymatic recognition.

Computational Predictions

AutoDock Vina and AutoDock4 () could model the target’s binding to proteins like glycosidases or oxidoreductases. For example:

• Hypothetical docking with HIV protease : The hydroxyl-rich structure may compete with substrates for the protease’s active site, akin to ritonavir’s binding mode .
• Comparison to vitexin: Both compounds may bind to antioxidant enzymes (e.g., superoxide dismutase) due to polyphenolic motifs .

Research Findings and Data Gaps

• Synthetic yields : Analogous glycosides (e.g., compound 2a in ) show yields of ~75%, suggesting feasible synthesis of the target via similar methods.
• Data limitations: No direct bioactivity or crystallographic data (e.g., PDB entries ) are available for the target.